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Performance in Preclinical Cancer Models

The table below consolidates key experimental findings on IRDye 700DX-conjugated agents:

Cancer Cell Line/ Targeting Key Findings on IRDye 700DX Experimental
Model Strategy Performance Context & Citation
U87MG (Human Polymer Higher cellular uptake and In vitro and
glioblastoma) conjugated with phototoxicity vs. free dye; efficacy  subcutaneous tumor
multiple cyclic augmented with increased models; selective
RGD peptides number of cRGD peptides (e.g., accumulation and
(targeting avf33 15 peptides) [1]. prolonged retention in
integrin) tumors [1].
BT474 (Human Trastuzumab Specific, high accumulation in Orthotopic breast
breast cancer) antibody (targeting  high HER2-expressing orthotopic tumor model in mice;
HER?2) [2] tumors (101 £ 7 %lA/Q) [2]. used for imaging and
Enabled clear tumor visualization image-guided surgery
with micro-SPECT/CT and [2].

fluorescence imaging [2].

MCF-7 (Human Avidin-biotin Effectively targeted and killed In vitro assays
breast platform with anti- CD24low/CD44high CSC-like including viability,
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Cancer Cell Line/  Targeting Key Findings on IRDye 700DX Experimental
Model Strategy Performance Context & Citation
adenocarcinoma) CD44 antibody subpopulation; suppressed tumorsphere-

HuH-7 (Human
hepatocellular
carcinoma)

CHO (Engineered
cell lines)

MCF7 (HER2 low-
expressing)

(targeting CSCs)

Avidin-biotin
platform with anti-
CD133/anti-
EpCAM antibodies

Antibodies against
CEA or EpCAM

Trastuzumab
antibody (targeting
HER2)

neoplastic features like
tumorsphere formation and
invasion [3].

Effectively targeted and
photokilled CD133+/EpCAM+
cancer stem cell-like side-
population (SP) cells [3].

In co-culture, NIR light irradiation
specifically killed only the targeted
cells (e.g., CHO-CEA or CHO-
EpCAM), sparing off-target cells

[3].

Significantly lower uptake in low
HER2-expressing orthotopic
tumors (1.2 £ 0.2 %IA/Q)
compared to BT474 (high HER2)

2.

formation, and
Matrigel invasion [3].

In vitro assays; flow
cytometry used to
identify SP cells [3].

In vitro proof-of-
concept study
demonstrating high
specificity of the
targeting platform [3].

Orthotopic breast
tumor model;
demonstrates
specificity of tracer for
its target [2].

Experimental Protocols for Key Applications

Here are the methodologies underlying the data in the guides, which you can adapt for your experiments.

1. Synthesis of Antibody-IRDye 700DX Conjugates This is a standard protocol for conjugating IRDye

700DX to a monoclonal antibody like trastuzumab [2]:

¢ Antibody Preparation: Dialyze the antibody (e.g., trastuzumab) into PBS.
¢ Conjugation: Incubate the antibody in 0.1 M NaHCOs buffer (pH 8.5-9.5) with a 3- to 10-fold molar
excess of IRDye 700DX NHS ester for 1-2 hours at room temperature, protected from light.

¢ Purification: Remove unconjugated dye through extensive dialysis or using desalting columns (e.g.,

Zeba Spin Columns) into an appropriate buffer like 0.25 M NH4AcO (pH 5.5).

e Characterization: Determine the concentration and the average number of dye molecules per
antibody (degree of labeling) by measuring absorbance at 280 nm (protein) and 689 nm (IR700).

© 2026 Smolecule. All rights reserved.

2/6

Tech Support


https://cancerci.biomedcentral.com/articles/10.1186/s12935-019-1034-4
https://cancerci.biomedcentral.com/articles/10.1186/s12935-019-1034-4
https://cancerci.biomedcentral.com/articles/10.1186/s12935-019-1034-4
https://cancerci.biomedcentral.com/articles/10.1186/s12935-019-1034-4
https://cancerci.biomedcentral.com/articles/10.1186/s12935-019-1034-4
https://cancerci.biomedcentral.com/articles/10.1186/s12935-019-1034-4
https://ejnmmires.springeropen.com/articles/10.1186/s13550-019-0564-z
https://ejnmmires.springeropen.com/articles/10.1186/s13550-019-0564-z
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://ejnmmires.springeropen.com/articles/10.1186/s13550-019-0564-z
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://www.smolecule.com/products/s9106197?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

2. In Vitro Phototoxicity and Specificity Assay This protocol assesses target-specific cell killing [3]:

¢ Cell Seeding: Plate cells in chamber slides or multi-well plates.
e Labeling:
o Pre-label target cells with a biotinylated primary antibody.
o Add IRDye 700DX-conjugated NeutrAvidin (AVIR).
¢ [rradiation: Expose cells to NIR light at 690 nm (e.g., 3 J/cm?2) using a calibrated LED system.
¢ Viability Assessment: After incubation, use a LIVE/DEAD cell imaging kit. Live cells (green
fluorescence) and dead cells (red fluorescence) are counted using fluorescence microscopy.

3. In Vivo Imaging and Biodistribution This protocol is used to evaluate tracer accumulation in tumors [2]:

¢ Animal Model: Establish orthotopic or subcutaneous tumor models in mice.

e Tracer Injection: Administer the IRDye 700DX conjugate intravenously.

¢ Imaging: At designated time points (e.g., 48 hours post-injection), perform fluorescence imaging
and/or micro-SPECT/CT (if radiolabeled) to visualize tumor accumulation.

e EX Vivo Analysis: After imaging, harvest tumors and organs to measure fluorescence or radioactivity
for quantitative biodistribution data, expressed as percentage of injected dose per gram of tissue
(%IA/Q).

IRDye 700DX in Photodynamic Therapy Pathways

The following diagram illustrates the core mechanism of IRDye 700DX in targeted Near-Infrared

Photoimmunotherapy (NIR-PIT), which underlies its performance in the experimental data [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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